Cas no 2322561-36-2 (tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2322561-36-2
• MF: C₁₅H₁₇BrF₃NO₂
• MW: 380.200194120407
• MDL: MFCD31549597
• CID: 5107797
• PubChem ID: 132589538
• Update Time: 2025-05-19

tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 6-bromo-3,4-dihydro-2-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

• MDL： MFCD31549597
• Inchi： 1S/C15H17BrF3NO2/c1-14(2,3)22-13(21)20-11-6-5-10(16)8-9(11)4-7-12(20)15(17,18)19/h5-6,8,12H,4,7H2,1-3H3
• InChI Key： SKNPFTPMKGRAEA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(Br)C=C2)CCC1C(F)(F)F

Additional information on tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

Tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2322561-36-2)

Tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2322561-36-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a bromine atom, and a trifluoromethyl group, all attached to a tetrahydroquinoline scaffold. These structural elements contribute to its potential utility in various biological and medicinal applications.

The tert-butyl group in this compound is known for its steric hindrance and stability, which can influence the compound's reactivity and solubility properties. The presence of the bromine atom adds to the compound's versatility in synthetic chemistry, as bromine can serve as a useful leaving group in various substitution reactions. The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing effect and lipophilicity, which can enhance the compound's pharmacological properties.

Recent studies have highlighted the potential of tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The tetrahydroquinoline scaffold is known for its ability to interact with specific biological targets, such as enzymes and receptors, making it an attractive core structure for drug design.

In addition to its biological activities, tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate has been explored for its synthetic utility. The bromine atom can be readily substituted with various functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. This synthetic flexibility allows for the rapid generation of diverse analogs, which can be screened for improved pharmacological profiles.

The tetrahydroquinoline core structure has also been investigated for its role in modulating protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as important therapeutic targets. Compounds derived from this scaffold have shown promise in disrupting specific PPIs involved in disease pathways, such as those related to cancer and neurodegenerative disorders.

From a pharmaceutical perspective, the lipophilic nature of the trifluoromethyl group can enhance the cell membrane permeability of tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate, potentially improving its bioavailability and efficacy. This property is particularly valuable in the development of oral medications where high bioavailability is crucial.

Furthermore, computational studies have provided insights into the molecular dynamics and binding interactions of tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate with target proteins. Molecular docking simulations have revealed that this compound can form stable complexes with key enzymes and receptors involved in various disease states. These findings support the hypothesis that this compound could serve as a lead molecule for further optimization and drug development.

In conclusion, tert-butyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2322561-36-2) represents a promising candidate for medicinal chemistry research due to its unique structural features and potential biological activities. Ongoing studies are likely to uncover additional applications and optimize its properties for therapeutic use. As research in this area continues to advance, this compound may play a significant role in the development of new drugs targeting various diseases.